4-(4-Fluorophenoxy)-3,5-difluoroaniline
Overview
Description
4-(4-Fluorophenoxy)-3,5-difluoroaniline is a compound belonging to the class of organofluorines, which are compounds containing one or more carbon-fluorine bonds. It is a colorless, crystalline solid with a melting point of 84-87°C. This compound has a variety of applications in the fields of chemistry, biochemistry, and pharmaceuticals.
Scientific Research Applications
4-(4-Fluorophenoxy)-3,5-difluoroaniline has a wide range of applications in scientific research. It is used as a starting material for the synthesis of various organic compounds, such as 4-fluoro-3,5-difluoroaniline derivatives, which are used in the synthesis of pharmaceuticals, such as antimalarials and antifungals. It is also used in the synthesis of polymers, in the preparation of catalysts, and as a reagent in organic synthesis.
Mechanism of Action
The mechanism of action of 4-(4-Fluorophenoxy)-3,5-difluoroaniline is not fully understood. However, it is thought to act as a catalyst in certain organic reactions, and it is also believed to be involved in the formation of various organofluorine compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter. This inhibitory effect could have potential therapeutic applications in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
4-(4-Fluorophenoxy)-3,5-difluoroaniline has several advantages for use in laboratory experiments. It is relatively inexpensive, and it is a stable compound that is not easily degraded. It is also soluble in many organic solvents, making it easy to work with. However, it is not very reactive, and it can be difficult to control the reaction conditions.
Future Directions
The potential applications of 4-(4-Fluorophenoxy)-3,5-difluoroaniline are vast and varied. Further research is needed to explore its potential as an inhibitor of acetylcholinesterase, and to develop new methods for the synthesis of organofluorine compounds. Other potential uses include the development of new catalysts, polymers, and pharmaceuticals. Additionally, further research is needed to understand the mechanism of action of this compound and its biochemical and physiological effects.
properties
IUPAC Name |
3,5-difluoro-4-(4-fluorophenoxy)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F3NO/c13-7-1-3-9(4-2-7)17-12-10(14)5-8(16)6-11(12)15/h1-6H,16H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSMNCJYXFNBIOD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OC2=C(C=C(C=C2F)N)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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